1-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-4-piperidinecarboxamide

• IUPAC Name: 1-[2-(2,6-dimethylanilino)-2-oxoethyl]piperidine-4-carboxamide
• InChI: InChI=1S/C16H23N3O2/c1-11-4-3-5-12(2)15(11)18-14(20)10-19-8-6-13(7-9-19)16(17)21/h3-5,13H,6-10H2,1-2H3,(H2,17,21)(H,18,20)
• InChI Key: BCLHJCJSNPETKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CN2CCC(CC2)C(=O)N
• Molecular Formula: C16H23N3O2
• Molecular Weight: 289.37 g/mol

Description

1-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-4-piperidinecarboxamide, also known as DMXAA, is a synthetic compound that has been extensively studied for its potential use in cancer treatment. DMXAA was first discovered in the 1990s by researchers at the Auckland Cancer Society Research Centre in New Zealand. Since then, it has been the subject of numerous scientific studies and clinical trials.

Mechanism of Action

1-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-4-piperidinecarboxamide works by activating the immune system to attack cancer cells. Specifically, it activates the production of cytokines, which are signaling molecules that help to regulate the immune response. 1-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-4-piperidinecarboxamide has been shown to activate the production of tumor necrosis factor-alpha (TNF-alpha) and interferon-alpha (IFN-alpha), which are both involved in the immune response to cancer.
Biochemical and Physiological Effects:
1-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-4-piperidinecarboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to increase the production of cytokines, as well as to increase the production of reactive oxygen species (ROS), which can cause damage to cancer cells. 1-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-4-piperidinecarboxamide has also been shown to decrease the production of vascular endothelial growth factor (VEGF), which is involved in the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of 1-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-4-piperidinecarboxamide for lab experiments is that it has been extensively studied and its mechanism of action is well understood. It has also been shown to be effective in a variety of cancer cell lines, which makes it a useful tool for studying the immune response to cancer. However, one limitation of 1-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-4-piperidinecarboxamide is that it can be difficult to work with due to its low solubility in water.

Future Directions

There are a number of future directions for research on 1-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-4-piperidinecarboxamide. One area of focus is on developing more effective methods for delivering 1-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-4-piperidinecarboxamide to cancer cells. Another area of focus is on understanding the mechanisms by which 1-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-4-piperidinecarboxamide activates the immune response and how it can be used in combination with other cancer treatments. Finally, there is ongoing research on the potential use of 1-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-4-piperidinecarboxamide in the treatment of other diseases, such as viral infections and autoimmune disorders.

Synthesis Methods

1-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-4-piperidinecarboxamide can be synthesized through a multi-step process involving the reaction of 2,6-dimethylaniline with ethyl chloroacetate, followed by the reaction of the resulting compound with piperidine and then with oxalyl chloride. The final product is then treated with ammonia to yield 1-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-4-piperidinecarboxamide.

Scientific Research Applications

1-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-4-piperidinecarboxamide has been extensively studied for its potential use in cancer treatment. It has been shown to have anti-tumor activity in a variety of cancer cell lines, including lung, colon, and breast cancer. 1-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-4-piperidinecarboxamide works by activating the immune system to attack cancer cells, and it has been shown to be effective in combination with other cancer treatments, such as radiation therapy and chemotherapy.